Cas no 90806-15-8 (Gibbane-1,10-dicarboxylic acid, 6-hydroxy-1,4a-dimethyl-8-methylene-, (1α,4aα,4bβ,6β,10β)- (9CI))

• Product Name: Gibbane-1,10-dicarboxylic acid, 6-hydroxy-1,4a-dimethyl-8-methylene-, (1α,4aα,4bβ,6β,10β)- (9CI)
• CAS No: 90806-15-8
• MF: C₂₀H₂₈O₅
• MW: 348.4
• CID: 4736880
• PubChem ID: 101940971
• Update Time: 2024-03-01

Gibbane-1,10-dicarboxylic acid, 6-hydroxy-1,4a-dimethyl-8-methylene-, (1α,4aα,4bβ,6β,10β)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Gibbane-1,10-dicarboxylic acid, 6-hydroxy-1,4a-dimethyl-8-methylene-, (1α,4aα,4bβ,6β,10β)- (9CI)
• 90806-15-8
• Gibbane-1,10-dicarboxylic acid, 6-hydroxy-1,4a-dimethyl-8-methylene-, (1alpha,4aalpha,4bbeta,6beta,10beta)-
• GA112
• CHEBI:175439
• (1R,2S,3S,4R,8S,9S,11R,12R)-11-hydroxy-4,8-dimethyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
• Gibberellin A112
• DTXSID301121567

• Inchi： 1S/C20H28O5/c1-10-8-20-9-11(10)12(21)7-13(20)18(2)5-4-6-19(3,17(24)25)15(18)14(20)16(22)23/h11-15,21H,1,4-9H2,2-3H3,(H,22,23)(H,24,25)
• InChI Key： RVQCZHZIMZMGAD-UHFFFAOYSA-N
• SMILES： CC12C3CC(O)C4C(CC3(C4)C(C(O)=O)C1C(C(O)=O)(C)CCC2)=C

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids C20-gibberellin 6-carboxylic acids